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Compound of Interest

Compound Name: 2,4-Diaminophenol Sulfate

Cat. No.: B1318981

2,4-Diaminophenol Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Diaminophenol Sulfate (CAS No: 74283-34-4) is an aromatic amine salt with significant
applications in various industrial and research sectors. Notably, it serves as a key intermediate
in the synthesis of hair dyes and as a developing agent in photography. This technical guide
provides a comprehensive overview of its chemical and physical properties, experimental
protocols for its analysis, and its relevant chemical interactions.

Chemical and Physical Properties

2,4-Diaminophenol Sulfate is the sulfuric acid salt of 2,4-diaminophenol. Its properties are
crucial for its application and handling. The compound typically appears as a light gray to
brown or black crystalline powder.

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula CeHsN20 - H2S0a4
Molecular Weight 222.22 g/mol
CAS Number 74283-34-4
Appearance Light gray to brown to black
powder/crystal
Purity >98.0%
Solubility in Water Soluble
Drying Loss <12.0%

Synthesis and Reactivity

2,4-Diaminophenol Sulfate can be prepared through the electrolytic reduction of 1,3-
dinitrobenzene or 3-nitroaniline in the presence of sulfuric acid. Another synthetic route
involves the electrochemical reduction of 2,4-dinitrophenol.

As a primary intermediate in hair dye formulation, 2,4-Diaminophenol Sulfate reacts with
oxidizing agents and coupling agents to form color molecules that impart permanent and semi-
permanent hues to hair. The purity of the compound is critical in these applications, as
impurities can lead to inconsistent color results and potential allergenic reactions.

Experimental Protocols

Accurate characterization of 2,4-Diaminophenol Sulfate is essential for its use in research
and development. Below are detailed methodologies for key analytical experiments.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This method is suitable for determining the purity of 2,4-Diaminophenol Sulfate, a critical
parameter for its use in cosmetic and pharmaceutical applications.

Instrumentation:
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o HPLC system with a UV-Vis or Photodiode Array (PDA) detector
e C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size)
Chromatographic Conditions:

o Mobile Phase: A gradient of acetonitrile and a phosphate buffer (e.g., 20 mM potassium
dihydrogen phosphate, pH adjusted to 3.0 with phosphoric acid).

o Gradient Program:

0-5 min: 20% Acetonitrile

[e]

5-15 min: 20% to 80% Acetonitrile

o

15-20 min: 80% Acetonitrile

[¢]

20-25 min: 80% to 20% Acetonitrile

[e]

25-30 min: 20% Acetonitrile

[e]

e **Flow

 To cite this document: BenchChem. [What are the chemical properties of 2,4-Diaminophenol
Sulfate?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318981#what-are-the-chemical-properties-of-2-4-
diaminophenol-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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